3-Dimethylamino-1-(4-methylthiophenyl)-propan-1-one hydrochloride

• IUPAC Name: 3-(dimethylamino)-1-(4-methylsulfanylphenyl)propan-1-one;hydrochloride
• InChI: InChI=1S/C12H17NOS.ClH/c1-13(2)9-8-12(14)10-4-6-11(15-3)7-5-10;/h4-7H,8-9H2,1-3H3;1H
• InChI Key: IRNDOFIEAYXTBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=CC=C(C=C1)SC.Cl
• Molecular Formula: C12H18ClNOS
• Molecular Weight: 259.80 g/mol

Description

3-Dimethylamino-1-(4-methylthiophenyl)-propan-1-one hydrochloride is a useful research compound. Its molecular formula is C12H18ClNOS and its molecular weight is 259.80 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Pharmacological Research and Drug Development : It has been identified as a nonpeptidic agonist of the urotensin-II receptor, making it useful as a pharmacological research tool and a potential drug lead (Croston et al., 2002).

• Diverse Compound Library Generation : The compound has been used as a starting material for various alkylation and ring closure reactions, leading to a structurally diverse library of compounds. This is significant for generating novel molecules for further study (Roman, 2013).

• Potential Antidepressant Agents : Analogues of this compound have been synthesized and evaluated as potential antidepressant agents, showing significant research interest in the field of mental health (Clark et al., 1979).

• Optical Device Applications : Derivatives of this compound have shown potential for optical device applications due to their nonlinear optical absorption properties (Rahulan et al., 2014).

• DNA Interaction Studies : Mannich base derivatives of this compound have been used in studies to understand their interaction with DNA, which is crucial for developing DNA-targeted agents or drug candidates (Istanbullu et al., 2017).

• Potential Use in Cancer Treatment : Certain derivatives have shown potent cytotoxicity towards human WiDr colon cancer cells, indicating potential use in cancer treatment (Pati et al., 2007).